Cas no 76635-22-8 (1-(3-chloro-4-fluorophenyl)guanidine)

• Product Name: 1-(3-chloro-4-fluorophenyl)guanidine
• CAS No: 76635-22-8
• MF: C₇H₇ClFN₃
• MW: 187.601983308792
• MDL: MFCD16653199
• CID: 5527128
• PubChem ID: 45496567
• Update Time: 2025-06-09

1-(3-chloro-4-fluorophenyl)guanidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)guanidine
• Guanidine, N-(3-chloro-4-fluorophenyl)-

• MDL： MFCD16653199
• Inchi： 1S/C7H7ClFN3/c8-5-3-4(12-7(10)11)1-2-6(5)9/h1-3H,(H4,10,11,12)
• InChI Key： YZCRXUSPPZGVKK-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C(Cl)=C1)C(=N)N

Additional information on 1-(3-chloro-4-fluorophenyl)guanidine

Introduction to 1-(3-chloro-4-fluorophenyl)guanidine (CAS No. 76635-22-8)

1-(3-chloro-4-fluorophenyl)guanidine, identified by its CAS number 76635-22-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered considerable attention due to its versatile applications in the development of novel therapeutic agents and its role as an intermediate in various chemical reactions. The unique structural features of 1-(3-chloro-4-fluorophenyl)guanidine, particularly the presence of both chloro and fluoro substituents on the aromatic ring, contribute to its reactivity and utility in synthetic chemistry.

The< strong>3-chloro-4-fluorophenyl moiety is a key structural determinant that influences the electronic properties and metabolic stability of the molecule. This substitution pattern enhances the compound's ability to interact with biological targets, making it a valuable scaffold for drug discovery. Recent studies have highlighted the potential of this compound in developing treatments for various diseases, including infectious disorders and chronic conditions.

In the realm of medicinal chemistry, 1-(3-chloro-4-fluorophenyl)guanidine has been explored for its antimicrobial and anti-inflammatory properties. The guanidine group, a well-known pharmacophore, is known for its ability to modulate enzyme activity and protein interactions. When combined with the 3-chloro-4-fluorophenyl group, the compound exhibits enhanced binding affinity to biological receptors, which is crucial for therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-(3-chloro-4-fluorophenyl)guanidine with target proteins more accurately. These simulations have provided insights into how the chloro and fluoro substituents influence the compound's interactions with enzymes and receptors. Such findings are instrumental in optimizing drug candidates for better pharmacokinetic profiles and reduced side effects.

The synthesis of 1-(3-chloro-4-fluorophenyl)guanidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine and fluorine atoms into the aromatic ring necessitates careful selection of reagents and catalysts to ensure high yields and purity. Recent innovations in green chemistry have led to more sustainable synthetic routes, minimizing waste and reducing environmental impact.

The pharmacological activity of 1-(3-chloro-4-fluorophenyl)guanidine has been extensively studied in preclinical models. Research indicates that this compound exhibits potent inhibitory effects on certain enzymes implicated in inflammatory responses. By targeting these pathways, 1-(3-chloro-4-fluorophenyl)guanidine holds promise as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, 1-(3-chloro-4-fluorophenyl)guanidine has been investigated for its role in chemical biology research. Its ability to modulate protein-protein interactions makes it a valuable tool for studying cellular signaling networks. Researchers have utilized this compound to elucidate mechanisms underlying various diseases, contributing to a deeper understanding of biological processes.

The future of 1-(3-chloro-4-fluorophenyl)guanidine research lies in its integration into novel drug development pipelines. Ongoing studies aim to explore its potential as a lead compound for next-generation therapeutics. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists are poised to uncover new applications for this versatile compound.

The industrial significance of 1-(3-chloro-4-fluorophenyl)guanidine extends beyond academic research. Its synthesis and application in pharmaceutical manufacturing highlight its importance in the chemical industry. As demand for innovative drugs grows, compounds like 1-(3-chloro-4-fluorophenyl)guanidine will continue to play a pivotal role in advancing medical science.